Cas no 1704079-31-1 (1-(2-bromo-5-methylphenyl)cyclopentan-1-amine)
1-(2-bromo-5-methylphenyl)cyclopentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromo-5-methylphenyl)cyclopentan-1-amine
- 1704079-31-1
- EN300-1908208
-
- Inchi: 1S/C12H16BrN/c1-9-4-5-11(13)10(8-9)12(14)6-2-3-7-12/h4-5,8H,2-3,6-7,14H2,1H3
- InChI Key: MTQNTAQDUWRHQQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C)C=C1C1(CCCC1)N
Computed Properties
- Exact Mass: 253.04661g/mol
- Monoisotopic Mass: 253.04661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26Ų
1-(2-bromo-5-methylphenyl)cyclopentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1908208-1g |
1-(2-bromo-5-methylphenyl)cyclopentan-1-amine |
1704079-31-1 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1908208-5g |
1-(2-bromo-5-methylphenyl)cyclopentan-1-amine |
1704079-31-1 | 5g |
$2650.0 | 2023-09-18 | ||
| Enamine | EN300-1908208-10g |
1-(2-bromo-5-methylphenyl)cyclopentan-1-amine |
1704079-31-1 | 10g |
$3929.0 | 2023-09-18 | ||
| Enamine | EN300-1908208-0.05g |
1-(2-bromo-5-methylphenyl)cyclopentan-1-amine |
1704079-31-1 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1908208-0.1g |
1-(2-bromo-5-methylphenyl)cyclopentan-1-amine |
1704079-31-1 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1908208-0.25g |
1-(2-bromo-5-methylphenyl)cyclopentan-1-amine |
1704079-31-1 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1908208-0.5g |
1-(2-bromo-5-methylphenyl)cyclopentan-1-amine |
1704079-31-1 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1908208-1.0g |
1-(2-bromo-5-methylphenyl)cyclopentan-1-amine |
1704079-31-1 | 1g |
$1014.0 | 2023-06-01 | ||
| Enamine | EN300-1908208-2.5g |
1-(2-bromo-5-methylphenyl)cyclopentan-1-amine |
1704079-31-1 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1908208-5.0g |
1-(2-bromo-5-methylphenyl)cyclopentan-1-amine |
1704079-31-1 | 5g |
$2940.0 | 2023-06-01 |
1-(2-bromo-5-methylphenyl)cyclopentan-1-amine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 1-(2-bromo-5-methylphenyl)cyclopentan-1-amine
Introduction to 1-(2-bromo-5-methylphenyl)cyclopentan-1-amine (CAS No. 1704079-31-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
The compound 1-(2-bromo-5-methylphenyl)cyclopentan-1-amine, identified by its CAS number 1704079-31-1, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This bicyclic amine derivative combines a rigid cyclopentanamine core with a phenyl ring substituted at the 2-position with a bromine atom and at the 5-position with a methyl group. Such structural features make it an intriguing scaffold for further chemical modifications and biological investigations.
The structural motif of 1-(2-bromo-5-methylphenyl)cyclopentan-1-amine is particularly noteworthy due to its ability to mimic natural bioactive scaffolds while offering unique chemical handles for derivatization. The presence of both bromine and methyl substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. Furthermore, the cyclopentanamine moiety introduces a conformationally constrained environment that can influence both the electronic properties and the biological interactions of the molecule.
In recent years, there has been growing interest in exploring heterocyclic compounds as pharmacophores, particularly those featuring nitrogen-containing rings that can engage in hydrogen bonding or coordinate with metal ions. The cyclopentanamine component of 1-(2-bromo-5-methylphenyl)cyclopentan-1-amine aligns well with this trend, as it provides a stable yet flexible framework for drug discovery efforts. The compound’s potential to serve as a precursor for more complex molecules has been recognized by researchers seeking novel therapeutic agents.
One of the most compelling aspects of 1-(2-bromo-5-methylphenyl)cyclopentan-1-amine is its utility in the development of small-molecule probes for biochemical assays. The bromine atom at the 2-position allows for facile coupling reactions via cross-coupling methodologies, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This modular approach has been exploited to generate libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying molecules with specific biological activities.
Recent studies have highlighted the compound’s relevance in targeting protein-protein interactions (PPIs), which are critical mediators of many cellular processes and represent attractive drug targets. By leveraging its structural features, researchers have designed analogs that disrupt or modulate PPIs associated with inflammatory diseases, cancer, and neurodegenerative disorders. The cyclopentanamine core provides a scaffold that can interact with hydrophobic pockets within protein binding sites, while the phenyl ring substituents contribute to optimal hydrogen bonding interactions.
The pharmaceutical industry has also shown interest in 1-(2-bromo-5-methylphenyl)cyclopentan-1-amine as a building block for next-generation therapeutics. Its ability to undergo further functionalization makes it a versatile platform for generating molecules with enhanced pharmacokinetic properties, such as improved solubility or metabolic stability. For instance, derivatives of this compound have been investigated as potential kinase inhibitors, where the precise arrangement of substituents is crucial for achieving high affinity and selectivity.
Advances in computational chemistry have further accelerated the exploration of 1-(2-bromo-5-methylphenyl)cyclopentan-1-amine and its derivatives. Molecular modeling studies have provided insights into how structural modifications influence binding affinity and selectivity, guiding medicinal chemists in designing optimized candidates for clinical development. These computational approaches are complemented by experimental validations, which often involve X-ray crystallography to elucidate binding modes at atomic resolution.
The versatility of 1-(2-bromo-5-methylphenyl)cyclopentan-1-amine extends beyond its role as an intermediate in drug discovery; it also finds applications in materials science and agrochemical research. For example, its derivatives have been explored as ligands in catalytic systems, where they facilitate asymmetric transformations or enhance reaction efficiencies. Additionally, some modified versions exhibit promising biological activity against plant pathogens, contributing to the development of novel crop protection agents.
In conclusion, 1-(2-bromo-5-methylphenyl)cyclopentan-1-amine (CAS No. 1704079-31-1) stands out as a multifaceted compound with broad utility across multiple disciplines. Its unique structural features make it an excellent candidate for generating biologically active molecules through rational design or HTS approaches. As research continues to uncover new applications for this scaffold, its importance in advancing chemical biology and medicinal chemistry is likely to grow even further.
1704079-31-1 (1-(2-bromo-5-methylphenyl)cyclopentan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)